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Compound of Interest

Compound Name: 4-Amino-2-bromo-6-chlorophenol

Cat. No.: B1286634

An In-depth Technical Guide to the Safety of 4-Amino-2-bromo-6-chlorophenol
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the safety information for 4-Amino-
2-bromo-6-chlorophenol, based on available Safety Data Sheets (SDS) and toxicological
information. The data is presented to assist researchers, scientists, and drug development
professionals in the safe handling, storage, and disposal of this chemical.

Chemical Identification and Physical Properties

This section details the fundamental chemical and physical characteristics of 4-Amino-2-
bromo-6-chlorophenol.
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Property Value Citation(s)
2-Amino-4-bromo-6-
IUPAC Name [1]
chlorophenol
4-Bromo-2-chloro-6-
Synonyms ) N/A
aminophenol
CAS Number 855836-14-5 [1]
Molecular Formula CeHsBrCINO [1112]
Molecular Weight 222.47 g/mol [1][2]
Appearance Off-white solid [3]
Melting Point 47 -51 °C [3]
Boiling Point 232 - 235 °C @ 760 mmHg [3]
Flash Point >112 °C [3]
Solubility Insoluble in water [4]

Hazard Identification and Classification

4-Amino-2-bromo-6-chlorophenol is classified as hazardous. The following table summarizes
its GHS classification.

Hazard Class Category Citation(s)

Acute Toxicity, Oral 4 [1][2]

Acute Toxicity, Dermal 4 [1]

Acute Toxicity, Inhalation 4 [1]

Skin Corrosion/Irritation 2 [1][3]

Serious Eye Damage/Eye

Irritation ' o oA HE3]

Specific Target Organ Toxicity 3]

(Single Exposure)
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GHS Hazard Statements:

e H302: Harmful if swallowed.[1][2]

e H312: Harmful in contact with skin.[1]

e H315: Causes skin irritation.[1][3]

e H319: Causes serious eye irritation.[1][3]

e H332: Harmful if inhaled.[1]

o H335: May cause respiratory irritation.[5]

4-Amino-2-bromo-6-chlorophenol

[ |
l GHS Classification | Signal Word: Warning J\
T

H302 | Harmful if swallowed H312 | Harmful in contact with skin

irritation [l H332 | Harmful if inhaled [l H335 | May cause respi

Click to download full resolution via product page

Caption: GHS Hazard Classification for 4-Amino-2-bromo-6-chlorophenol.

Toxicological Data

The following table summarizes the available acute toxicity data. Detailed experimental
protocols for these studies are not provided in the source safety data sheets. The LD50 (Lethal
Dose, 50%) represents the dose required to kill half the members of a tested population.
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Toxicity . o

: Route Species Value Citation(s)
Endpoint
LD50 Oral Rat 500 mg/kg (ATE)  [4]

Experimental Protocols

Detailed experimental protocols for the toxicological endpoints listed above are not available in
the reviewed Safety Data Sheets. The provided data, such as the LD50 value, is typically
determined through standardized testing guidelines, for example, those established by the
Organisation for Economic Co-operation and Development (OECD).

General Methodology for Acute Oral Toxicity (OECD 423): The substance is administered in a
single dose to a group of fasted animals. The animals are observed for up to 14 days for signs
of toxicity and mortality. The LD50 is then calculated based on the mortality data.

First-Aid Measures

In case of exposure, immediate action is critical. The following diagram outlines the
recommended first-aid procedures.
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Exposure Event

Exposure to
4-Amino-2-bromo-6-chlorophenol

Routes of Exp‘

Inhalation: Skin Contact:

Move to fresh air.
Provide artificial respiration if not breathing.

Wash immediately with soap and water.
Remove contaminated clothing.

’sure & Immediate Action|

Y

A

Ingestion:
Eye Contact: . "
. - - Do NOT induce vomiting.
Rinse with water for at least 15 minutes. Rl T wh i,

Medical Attention

v

A

A

Seek Immediate Medical Attention

Click to download full resolution via product page

Caption: First-Aid Procedures for Exposure.

Fire-Fighting Measures

This substance is combustible but not highly flammable.
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Parameter Value Citation(s)

Water spray, carbon dioxide
Suitable Extinguishing Media (COz2), dry chemical, chemical [31[6]
foam.

Emits toxic and corrosive
fumes under fire conditions,
N including carbon oxides,
Specific Hazards _ _ [31[6]
nitrogen oxides, hydrogen
chloride, and hydrogen

bromide.

Wear a self-contained

breathing apparatus (SCBA)
Protective Equipment and full protective gear to [3]

prevent contact with skin and

eyes.

Handling and Personal Protection

Proper handling and the use of personal protective equipment are essential to minimize
exposure risk.

Engineering Controls:
o Work in a well-ventilated area, preferably under a chemical fume hood.[3]
 Facilities should be equipped with an eyewash station and a safety shower.[7]

Personal Protective Equipment (PPE): The following diagram illustrates the recommended PPE
for handling this compound.
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Recommended Personal Protective Equipment

Respiratory Protection

Use a NIOSH/MSHA approved respirator if ventilation is inadequate or dust is generated|

Researcher/Handler Body Protection
M Wear a lab coat or other protective clothing.

Personnel Handling CompounD -~

Eye/Face Protection
Use safety glasses with side-shields or chemical goggles.
_ Hand Protection
Wear appropriate chemical-resistant gloves.

Click to download full resolution via product page
Caption: Personal Protective Equipment (PPE) for Safe Handling.
Storage and Disposal
Storage:
o Keep containers tightly closed in a dry, cool, and well-ventilated place.[3]
¢ Store away from incompatible materials such as strong oxidizing agents.[3]
Disposal:

» Dispose of contents and container in accordance with local, regional, national, and
international regulations.[3][4]

¢ Do not allow the product to enter drains or household garbage.[4]
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Stability and Reactivity

o Chemical Stability: Stable under recommended storage conditions.[6]
» Conditions to Avoid: Exposure to light and incompatible products.[6]
e Incompatible Materials: Strong oxidizing agents.[3]

e Hazardous Decomposition Products: Under fire conditions, may produce carbon monoxide,
carbon dioxide, nitrogen oxides, hydrogen chloride gas, and hydrogen bromide.[3][6]

This document is intended as a technical guide and does not replace the official Safety Data
Sheet (SDS) provided by the manufacturer. Always refer to the original SDS for the most
current and complete safety information.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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